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Compound of Interest

Compound Name: SB297006

Cat. No.: B1680827 Get Quote

An Important Clarification on the Target of SB297006

Initial investigations into the pharmacological profile of SB297006 reveal that it is not a

neurokinin receptor antagonist. Instead, the scientific literature consistently characterizes

SB297006 as a potent and selective antagonist of the C-C chemokine receptor 3 (CCR3). Its

primary role in research and drug development has been in the context of inhibiting eosinophil

migration, with potential therapeutic applications in allergic inflammatory diseases such as

asthma.

This guide will first provide a comprehensive overview of SB297006 in its correct

pharmacological context as a CCR3 antagonist. Subsequently, to address the interest in

neurokinin receptor studies, this document will offer a detailed technical guide on a well-

established neurokinin receptor antagonist, Aprepitant, which is a selective antagonist of the

neurokinin-1 (NK1) receptor.

Part 1: SB297006 - A CC Chemokine Receptor 3
(CCR3) Antagonist
SB297006 is a small molecule antagonist that has been instrumental in elucidating the role of

the CCR3 receptor in inflammatory processes.

Quantitative Data for SB297006
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The following table summarizes the quantitative data for SB297006's activity at the CCR3

receptor.

Parameter Value
Cell
Line/System

Ligand Reference

IC50 7.8 nM
Human

eosinophils

Eotaxin-induced

Ca2+

mobilization

[1]

IC50 11 nM
Human

eosinophils

MCP-4-induced

Ca2+

mobilization

[1]

Ki 2.9 nM

Human

eosinophil

membranes

[125I]Eotaxin

binding
[1]

Ki 4.2 nM

Human

eosinophil

membranes

[125I]MCP-4

binding
[1]

Experimental Protocols
Radioligand Binding Assay:

Objective: To determine the binding affinity of SB297006 to the CCR3 receptor.

Method:

Prepare membrane homogenates from human eosinophils or cells stably expressing the

CCR3 receptor.

Incubate the membranes with a radiolabeled CCR3 ligand, such as [125I]eotaxin or

[125I]MCP-4, in the presence of varying concentrations of SB297006.

After incubation, separate the bound from free radioligand by rapid filtration through a

glass fiber filter.
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Measure the radioactivity retained on the filter using a gamma counter.

Calculate the Ki value using the Cheng-Prusoff equation.

Calcium Mobilization Assay:

Objective: To assess the functional antagonism of SB297006 at the CCR3 receptor.

Method:

Load human eosinophils or CCR3-expressing cells with a calcium-sensitive fluorescent

dye (e.g., Fura-2 AM).

Pre-incubate the cells with varying concentrations of SB297006.

Stimulate the cells with a CCR3 agonist, such as eotaxin or MCP-4.

Measure the change in intracellular calcium concentration using a fluorometer.

Determine the IC50 value by plotting the inhibition of the calcium response against the

concentration of SB297006.

Signaling Pathway
The binding of chemokines like eotaxin to the CCR3 receptor, a G-protein coupled receptor

(GPCR), activates intracellular signaling cascades, leading to chemotaxis and cellular

activation. SB297006 acts as a competitive antagonist, blocking these downstream effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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